Cas no 3307-83-3 (5-hydroxy-6-methyl-nicotinic acid ethyl ester)

5-Hydroxy-6-methyl-nicotinic acid ethyl ester is a substituted nicotinic acid derivative with potential applications in pharmaceutical and agrochemical research. Its ethyl ester moiety enhances lipophilicity, improving solubility in organic solvents for synthetic modifications. The hydroxyl and methyl substituents on the pyridine ring offer reactive sites for further functionalization, making it a versatile intermediate in heterocyclic chemistry. This compound may serve as a precursor in the synthesis of bioactive molecules, including enzyme inhibitors or ligands for medicinal chemistry studies. Its structural features balance reactivity and stability, facilitating controlled derivatization under mild conditions. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity for research applications.

5-hydroxy-6-methyl-nicotinic acid ethyl ester structure

3307-83-3 structure

Product Name:5-hydroxy-6-methyl-nicotinic acid ethyl ester

CAS No:3307-83-3

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:1016516

PubChem ID:15619972

Update Time:2025-06-07

5-hydroxy-6-methyl-nicotinic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 5-hydroxy-6-methyl-nicotinic acid ethyl ester
- A905112
- Ethyl 5-hydroxy-6-methylnicotinate
- DB-101120
- 3307-83-3
- ETHYL 5-HYDROXY-6-METHYLPYRIDINE-3-CARBOXYLATE
- MDL： MFCD18382780
- Inchi： 1S/C9H11NO3/c1-3-13-9(12)7-4-8(11)6(2)10-5-7/h4-5,11H,3H2,1-2H3
- InChI Key： UHOAHFQMCGNFSO-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CN=C(C)C(=C1)O)=O

Computed Properties

Exact Mass: 181.07389321g/mol
Monoisotopic Mass: 181.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 59.4Å²

5-hydroxy-6-methyl-nicotinic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029003682-250mg	Ethyl 5-hydroxy-6-methylnicotinate	3307-83-3	95%	250mg	$1009.40	2023-09-02
Alichem	A029003682-500mg	Ethyl 5-hydroxy-6-methylnicotinate	3307-83-3	95%	500mg	$1752.40	2023-09-02
Alichem	A029003682-1g	Ethyl 5-hydroxy-6-methylnicotinate	3307-83-3	95%	1g	$3068.70	2023-09-02